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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

helium analysis in water samples. It specifically addresses challenges related to atmospheric

contamination during sample collection, storage, and analysis.

Frequently Asked Questions (FAQs)
Q1: Why is atmospheric contamination a significant issue for helium analysis in water samples?

A1: Atmospheric air contains approximately 5 parts per million (ppm) of helium.[1][2][3] Due to

helium's very low solubility in water, even a small amount of air introduced into a water sample

can lead to a large contamination, significantly altering the original dissolved helium

concentration and isotopic ratios.[4][5] This is particularly critical for studies relying on precise

measurements of helium isotopes, such as tritium-helium dating.

Q2: What are the primary sources of atmospheric contamination during helium sampling?

A2: The main sources of atmospheric contamination include:

Air bubbles: Introduction of air bubbles into the sample during collection is a major cause of

contamination.[4][5]

Improperly sealed containers: Sample containers that are not hermetically sealed can allow

atmospheric helium to diffuse into the sample over time.[4][5]
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Contaminated sampling equipment: Tubing and containers that have been exposed to air

can introduce helium. Soaking plastic tubing in seawater before use can help reduce the

adherence of small air bubbles.[4][5]

Headspace in sample containers: Any air trapped in the headspace of a sample container

will contaminate the water sample.

Use of tank helium on sampling platforms: If compressed helium is being used for other

purposes on a research vessel, it can create a helium-rich local atmosphere, increasing the

risk of contamination.[5]

Q3: What materials are recommended for storing water samples for helium analysis?

A3: To minimize atmospheric contamination, samples for helium isotope analysis must be

stored in sealed containers with low permeability to helium. The most commonly used materials

are:

Copper tubing: Soft-annealed, refrigeration-grade copper tubing is often used. The ends are

sealed by clamping to create a metal-to-metal seal or by cold-welding.[4][5]

Glass ampoules: Low-diffusivity aluminosilicate glass (e.g., Corning type 1724) is used for

flame-sealing samples, particularly for at-sea extraction of dissolved gases.[4][5]
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Issue Possible Cause Troubleshooting Steps

High helium concentrations in

blank or standard water

samples.

Atmospheric contamination

during sampling, storage, or

analysis.

1. Review sampling

procedures to ensure no air

bubbles were introduced.[4][5]

2. Inspect sample containers

for proper sealing. 3. Check

the vacuum integrity of the gas

extraction and mass

spectrometry system.[4][5] 4.

Analyze a sample of the purge

gas (e.g., high-purity nitrogen

or argon) to check for helium

impurities.[3]

Inconsistent or non-

reproducible helium isotope

ratios.

Variable atmospheric

contamination between

samples.

1. Standardize the sampling

procedure to minimize

variability. 2. Ensure all sample

containers are of the same

type and sealed using the

same method. 3. Measure

neon concentrations

simultaneously with helium

isotopes; a consistent

atmospheric He/Ne ratio can

indicate air contamination.[6]

Gradual increase in helium

background signal during

mass spectrometry.

A leak in the analytical system

or accumulation of helium in

the laboratory environment.

1. Perform a leak check on the

mass spectrometer and gas

extraction line.[3] 2. Ensure

proper ventilation in the

laboratory, especially if helium

is used for other purposes.[1]

3. Purge the system with a

helium-free gas like nitrogen or

argon.[3][7]

Low recovery of helium from

the water sample.

Incomplete gas extraction. 1. Verify the efficiency of the

gas extraction system using a
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standard with a known helium

concentration.[8] 2. Ensure the

water sample is completely

degassed. For vacuum

extraction, confirm that a high

vacuum (e.g., <10⁻⁶ Torr) is

achieved.[4][5]

Quantitative Data on Helium Solubility
The following table summarizes the solubility of helium in water at different temperatures.

Understanding these values is crucial for calculating the potential impact of atmospheric

contamination.

Temperature (°C)
Helium Solubility in Water (cm³ STP / g
H₂O)

0 4.8 x 10⁻⁵

10 4.7 x 10⁻⁵

20 4.6 x 10⁻⁵

30 4.5 x 10⁻⁵

Note: Data derived from solubility principles. Water in equilibrium with air typically contains

about 4.6 x 10⁻⁸ ccSTP/g of helium.[9]

Experimental Protocols
Protocol 1: Water Sampling Using Copper Tubing
This protocol is a standard method for collecting water samples for shore-based analysis of

dissolved helium.

Preparation:

Cut dehydrated, soft-annealed, refrigeration-grade copper tubing (e.g., 0.95 cm OD) into

~1 m lengths.[5]
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Mount the tubing in a channel and clamp assembly.[5]

Attach plastic tubing (previously soaked in seawater to reduce bubble adhesion) to both

ends of the copper tube.[4][5]

Sampling:

Attach one end of the plastic tubing to the spigot of the Niskin bottle (or other sampling

device).

Hold the copper tube vertically above the water level in the sampler and open the spigot to

establish flow, flushing the tubing.[5]

Lower the copper tube over a period of 10-20 seconds to establish a smooth, gravity-fed

flow, ensuring no air bubbles are introduced.[5]

Allow several volumes of water to flush through the copper tube.

Sealing:

While water is still flowing, securely close the clamps on both ends of the copper tube to

create a cold-weld seal.

Protocol 2: Gas Extraction from Water Samples
This protocol describes a typical vacuum extraction method for transferring dissolved gases

from a water sample into a glass ampoule for mass spectrometric analysis.

System Preparation:

Attach the clamped copper tube containing the water sample to a high-vacuum extraction

line using O-ring compression fittings.[4]

The extraction line is connected to a glass sample storage tube (ampoule) made of low-

diffusivity aluminosilicate glass.[4][5]

Evacuate the system to a pressure below 10⁻⁶ Torr, typically overnight, to remove

atmospheric helium and water vapor.[4][5]
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Extraction:

Immerse the glass sample tube in liquid nitrogen.[4][5]

Isolate the system from the vacuum pump.

Release the clamp on one end of the copper tube to introduce the water sample into the

extraction system.

Gently heat the copper tube with a torch to drive all the water into the sample reservoir.[5]

The dissolved gases are exsolved from the water under vacuum and collected in the liquid

nitrogen-cooled glass tube.

Sealing:

After a set period of extraction (typically 15-25 minutes), flame-seal the glass ampoule

with a torch.[4]

The sealed ampoule containing the extracted gases is now ready for analysis.
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Caption: Workflow for helium analysis in water samples.
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Caption: Troubleshooting logic for high helium blanks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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